Cas no 2035023-40-4 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
• CAS No: 2035023-40-4
• MF: C₁₉H₁₉N₃O₅
• MW: 369.3713
• CID: 5355639
• Update Time: 2025-08-04

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]prop-2-en-1-one
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C19H19N3O5/c1-24-18-19(21-8-7-20-18)27-14-6-9-22(11-14)17(23)5-3-13-2-4-15-16(10-13)26-12-25-15/h2-5,7-8,10,14H,6,9,11-12H2,1H3/b5-3+
• InChI Key： PYLWBCNCBRKRLH-HWKANZROSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(/C(/[H])=C(\[H])/C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])O3)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• XLogP3: 2
• Topological Polar Surface Area: 83

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 2035023-40-4 and Its Applications in Chemical Biology

The compound with the CAS number 2035023-40-4 is a highly intriguing molecule with a complex structure that has garnered significant attention in the field of chemical biology. Its systematic name, (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one, provides a detailed insight into its molecular architecture and potential biological activities. This introduction aims to explore the compound's structure, synthesis, and emerging applications, particularly in the context of drug discovery and molecular research.

The molecular framework of this compound features a conjugated system consisting of an α,β-unsaturated carbonyl group and a benzodioxole moiety. The benzodioxole ring, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is known for its presence in various bioactive natural products and pharmaceuticals. Its structural motif is often associated with properties such as anti-inflammatory, antioxidant, and antimicrobial activities. In this compound, the benzodioxole ring is positioned at the 3-position of the α,β-unsaturated carbonyl unit, which enhances its potential for further functionalization and interaction with biological targets.

The other key feature of this molecule is the presence of a pyrrolidinyl group that is linked to the prop-2-en-1-one moiety through an oxygen atom. This pyrrolidinyl group is further substituted with a methoxypyrazinyl moiety at its 3-position. The pyrazinyl group is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to modulate enzyme activity and receptor binding. The methoxy group attached to the pyrazinyl ring introduces additional electronic properties that can influence the compound's reactivity and biological activity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The α,β-unsaturated carbonyl component can be synthesized through traditional methods such as condensation reactions or Wittig olefination. The introduction of the benzodioxole ring can be achieved through cyclization reactions involving appropriately substituted phenolic compounds. The subsequent functionalization of the pyrrolidinyl group involves nucleophilic substitution or condensation reactions with appropriate reagents.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for constructing complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds with high selectivity and yield. Additionally, computational methods have been employed to predict optimal reaction pathways and predict the structural properties of the resulting compounds.

In terms of biological activity, this compound has shown promise in various preclinical studies. The combination of the benzodioxole and pyrrolidinyl moieties suggests potential interactions with multiple biological targets. Initial studies have indicated that it may exhibit properties such as kinase inhibition and modulation of neurotransmitter receptors. These activities make it an attractive candidate for further investigation in drug discovery programs targeting neurological disorders and inflammatory conditions.

One particularly interesting aspect of this compound is its potential to act as a scaffold for further derivatization. By modifying specific functional groups within its structure, researchers can explore new chemical space and identify analogs with enhanced potency or selectivity. For instance, replacing the methoxypyrazinyl moiety with other nitrogen-containing heterocycles could lead to novel compounds with different pharmacological profiles.

The use of computational tools has been instrumental in understanding the binding interactions of this compound with biological targets. Molecular docking studies have been employed to predict how it might interact with proteins such as kinases or neurotransmitter receptors. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.

Another area where this compound has shown promise is in the development of probes for biochemical assays. Its unique structural features make it suitable for use as a substrate or inhibitor in enzyme-based assays designed to study signaling pathways relevant to various diseases. Such probes can aid in identifying new therapeutic targets and understanding disease mechanisms at a molecular level.

The future prospects for this compound are exciting given its versatile structure and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, biochemists, and biologists will be crucial in realizing its full potential as a therapeutic agent or research tool.